2-{[5-(2-isonicotinoylcarbonohydrazonoyl)-2-furyl]thio}-N-phenylacetamide

• IUPAC Name: N-[(E)-[5-(2-anilino-2-oxoethyl)sulfanylfuran-2-yl]methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C19H16N4O3S/c24-17(22-15-4-2-1-3-5-15)13-27-18-7-6-16(26-18)12-21-23-19(25)14-8-10-20-11-9-14/h1-12H,13H2,(H,22,24)(H,23,25)/b21-12+
• InChI Key: QRASBUCOWAMQLY-CIAFOILYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=CC=C(O2)C=NNC(=O)C3=CC=NC=C3
• Isomeric SMILES: C1=CC=C(C=C1)NC(=O)CSC2=CC=C(O2)/C=N/NC(=O)C3=CC=NC=C3
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol

Description

2-{[5-(2-isonicotinoylcarbonohydrazonoyl)-2-furyl]thio}-N-phenylacetamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is known for its anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of novel drugs.

Mechanism of Action

The mechanism of action of 2-{[5-(2-isonicotinoylcarbonohydrazonoyl)-2-furyl]thio}-N-phenylacetamide involves the inhibition of various signaling pathways that are involved in inflammation and cancer progression. This compound has been shown to inhibit the NF-κB signaling pathway, which plays a crucial role in the production of pro-inflammatory cytokines. Additionally, it has been found to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects:
2-{[5-(2-isonicotinoylcarbonohydrazonoyl)-2-furyl]thio}-N-phenylacetamide has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines in vitro and in vivo. Additionally, this compound has been shown to induce apoptosis in cancer cells, leading to the suppression of tumor growth.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(2-isonicotinoylcarbonohydrazonoyl)-2-furyl]thio}-N-phenylacetamide in lab experiments include its potent anti-inflammatory and anti-cancer properties, as well as its high purity and yield. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for the research on 2-{[5-(2-isonicotinoylcarbonohydrazonoyl)-2-furyl]thio}-N-phenylacetamide. One potential direction is the development of novel drugs based on this compound for the treatment of inflammatory and cancer-related diseases. Additionally, further studies are needed to determine the optimal dosage and administration route of this compound, as well as its potential side effects. Finally, the mechanism of action of this compound needs to be further elucidated to fully understand its therapeutic potential.

Scientific Research Applications

2-{[5-(2-isonicotinoylcarbonohydrazonoyl)-2-furyl]thio}-N-phenylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has been found to possess anti-cancer properties by inducing apoptosis in cancer cells.